Cas no 1355247-36-7 (2-(2-Carboxyphenyl)-5-fluorobenzoic acid)

• Product Name: 2-(2-Carboxyphenyl)-5-fluorobenzoic acid
• CAS No: 1355247-36-7
• MF: C₁₄H₉FO₄
• MW: 260.217267751694
• CID: 2771413
• Update Time: 2025-05-19

2-(2-Carboxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyphenyl)-5-fluorobenzoic acid
• Z9971
• 4-Fluoro[1,1'-biphenyl]-2,2'-dicarboxylic acid

• Inchi： 1S/C14H9FO4/c15-8-5-6-10(12(7-8)14(18)19)9-3-1-2-4-11(9)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key： DNUOREFJMRMMKI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 260.04848693 g/mol
• Monoisotopic Mass: 260.04848693 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6
• Molecular Weight: 260.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-Carboxyphenyl)-5-fluorobenzoic acid

2-(2-Carboxyphenyl)-5-fluorobenzoic Acid: A Comprehensive Overview

The compound 2-(2-Carboxyphenyl)-5-fluorobenzoic acid, with the CAS number 1355247-36-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzoic acid moiety substituted with a fluorine atom at the 5-position and a 2-carboxyphenyl group at the 2-position, creating a structure that exhibits interesting chemical and biological properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, particularly due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of the fluorine atom in 2-(2-Carboxyphenyl)-5-fluorobenzoic acid contributes to its unique electronic and steric characteristics, making it a valuable candidate for exploring various biological activities.

The synthesis of this compound involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent fluorination steps. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is readily available for further studies. The molecule's structure has been confirmed through advanced spectroscopic techniques such as NMR, IR, and HRMS, providing robust evidence for its identity and purity.

In terms of biological activity, 2-(2-Carboxyphenyl)-5-fluorobenzoic acid has shown promising results in recent assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory drug development. Additionally, preliminary data indicate that this compound may exhibit selective cytotoxicity against cancer cell lines, making it a candidate for anticancer research.

The versatility of this compound lies in its ability to undergo further functionalization. By modifying the substituents on the aromatic rings or introducing additional functional groups, researchers can explore a wide range of applications. For example, the introduction of hydroxyl or methoxy groups could enhance solubility and improve bioavailability, while the addition of alkyne or azide moieties could facilitate click chemistry-based conjugation for drug delivery systems.

In conclusion, 2-(2-Carboxyphenyl)-5-fluorobenzoic acid represents a valuable molecule with significant potential in both academic research and industrial applications. Its unique structure, coupled with its promising biological activities, positions it as a key player in the development of novel therapeutic agents. Continued research into its properties will undoubtedly shed more light on its full potential in the field of medicinal chemistry.